2-(2-Chlorophenoxy)-2-methylpropanoic acid
Overview
Description
2-(2-Chlorophenoxy)-2-methylpropanoic acid, also known as MCPP, is a synthetic organic compound belonging to the family of phenoxy acids. It is a colorless, odorless solid that is soluble in many organic solvents. MCPP is used in a variety of applications, including as a herbicide, insecticide, and fungicide. It is also used in the production of pharmaceuticals and as a component of certain plastics.
Scientific Research Applications
Pharmacology and Drug Metabolism :
- Clofibrate, a drug metabolized into 2-(4′-chlorophenoxy)-2-methylpropanoic acid, forms four glucuronic acid conjugates in human urine. These conjugates differ structurally at the glucuronic acid moiety, presenting as α- and β-anomers in both pyranose and furanose forms (Hignite et al., 1981).
- Degradation studies of ciprofibrate, which yields 2-(4-(2,2-dichlorocyclopropyl)phenoxy)-2-methylpropanoic acid, reveal various byproducts under neutral and basic conditions, providing insights into its metabolic pathways (Dulayymi et al., 1993).
- Fenofibrate and isopropyl clofibrate, containing 2-(4-chlorophenoxy)-2-methylpropanoic acid structures, have been studied for their polymorphic forms and molecular interactions, critical for understanding their pharmacological properties (Balendiran et al., 2012).
Environmental Science and Herbicide Analysis :
- Research on chlorophenoxy acid herbicides, including compounds similar to 2-(2-chlorophenoxy)-2-methylpropanoic acid, has developed methods for detecting trace levels of these pesticides in water. Techniques like HPLC with electrochemical detection enhance the analysis of environmental herbicide residues (Wintersteiger et al., 1999).
- Adsorption studies of phenoxyacid compounds on clay surfaces, including (4-chloro-2-methylphenoxy)acetic acid, help understand the environmental fate and mobility of these herbicides (Ramalho et al., 2013).
Organic Chemistry and Reaction Mechanisms :
- The use of 2-chloro-2-methylpropanoic ester in glycosidation reactions demonstrates its utility in organic synthesis. This compound facilitates the efficient glycosidation of sterically hindered alcohols under mild conditions (Szpilman & Carreira, 2009).
- Research into the reactivity of acid chlorides, including 2-(2-arylazophenoxy)-2-methylpropanoic acids, has led to the discovery of novel intramolecular ortho-chlorination reactions. This provides valuable insights for synthetic chemistry applications (Byers et al., 1981).
Mechanism of Action
Target of Action
The primary target of 2-(2-Chlorophenoxy)-2-methylpropanoic acid is TMEM206 , a transmembrane protein . TMEM206 is known to conduct chloride ions across plasma and vesicular membranes .
Mode of Action
The compound acts as a small molecule inhibitor of TMEM206 . It inhibits TMEM206 mediated currents, thereby affecting the ion transport across the membranes .
Biochemical Pathways
The inhibition of TMEM206 affects the chloride ion transport across the plasma and vesicular membranes . This can impact various physiological functions regulated by chloride ions, such as cell volume, vesicular acidification, transepithelial transport, and cellular signaling .
Result of Action
The inhibition of TMEM206 by this compound can lead to changes in the physiological functions regulated by chloride ions .
Safety and Hazards
Properties
IUPAC Name |
2-(2-chlorophenoxy)-2-methylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO3/c1-10(2,9(12)13)14-8-6-4-3-5-7(8)11/h3-6H,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEQSWIRBIUYYFA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)O)OC1=CC=CC=C1Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20169769 |
Source
|
| Record name | Propanoic acid, 2-(2-chlorophenoxy)-2-methyl- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20169769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
17413-79-5 |
Source
|
| Record name | 2-(2-Chlorophenoxy)-2-methylpropionic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17413-79-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Propionic acid, 2-(o-chlorophenoxy)-2-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017413795 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Propanoic acid, 2-(2-chlorophenoxy)-2-methyl- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20169769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(2-chlorophenoxy)-2-methyl-propanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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